[3-Fluoro-4-(morpholin-4-yl)phenyl]methanamine

• IUPAC Name: (3-fluoro-4-morpholin-4-ylphenyl)methanamine
• InChI: InChI=1S/C11H15FN2O/c12-10-7-9(8-13)1-2-11(10)14-3-5-15-6-4-14/h1-2,7H,3-6,8,13H2
• InChI Key: GULVUKFJQUDLSH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)CN)F
• Molecular Formula: C11H15FN2O
• Molecular Weight: 210.25 g/mol
• CAS RN: 870843-45-1

Description

“[3-Fluoro-4-(morpholin-4-yl)phenyl]methanamine” is a chemical compound with the molecular formula C11H15FN2O and a molecular weight of 210.25. It is used in research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15FN2O/c12-10-7-9(8-13)1-2-11(10)14-3-5-15-6-4-14/h1-2,7H,3-6,8,13H2. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“[3-Fluoro-4-(morpholin-4-yl)phenyl]methanamine” is a solid at room temperature. More specific physical and chemical properties such as density, melting point, and boiling point are not provided in the search results.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “[3-Fluoro-4-(morpholin-4-yl)phenyl]methanamine”, focusing on several unique applications:

Antibacterial Agents

This compound has been utilized in the synthesis of novel derivatives that show promise as antibacterial agents. .

Anticancer Agents

Research has also explored the use of [3-Fluoro-4-(morpholin-4-yl)phenyl]methanamine in the development of anticancer agents. .

Synthesis of Linezolid

Linezolid is an antibiotic used to treat infections caused by Gram-positive bacteria, including skin infections and pneumonia. .

Pharmaceutical Intermediates

The compound is recognized as a valuable intermediate in pharmaceutical chemistry, contributing to the synthesis of various drugs beyond Linezolid. .

Synthesis routes and methods

Procedure details

To a THF (30 mL) suspension of lithium aluminum hydride (975 mg), a THF (10 mL) solution of 3-fluoro-4-(morpholin-4-yl)benzonitrile (4.41 g) was added dropwise at −78° C. Then, the reaction solution was allowed to be warmed to room temperature and agitated overnight. The reaction solution was cooled to 0° C. after confirming disappearance of the starting materials, water and 5N sodium hydroxide solution, and also ethyl acetate were added to the reaction solution one by one, and the organic layer was partitioned. After the obtained organic layer was washed with a saturated saline solution, it was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The obtained residue was purified by silica gel chromatography (Carrier: Chromatorex™ NH, elution solvent: ethyl acetate=1:1->heptane-ethyl acetate), and 3.60 g of the title compound was obtained. The physical properties of the compound are as follows.